Cas no 79474-30-9 (Benzene, 1-(bromomethyl)-2-fluoro-4,5-dimethoxy-)

Benzene, 1-(bromomethyl)-2-fluoro-4,5-dimethoxy- structure
79474-30-9 structure
Product Name:Benzene, 1-(bromomethyl)-2-fluoro-4,5-dimethoxy-
CAS No:79474-30-9
MF:C9H10BrFO2
MW:249.076905727386
CID:1797185
PubChem ID:14894073
Update Time:2025-04-21

Benzene, 1-(bromomethyl)-2-fluoro-4,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(bromomethyl)-2-fluoro-4,5-dimethoxy-
    • 4,5-Dimethoxy-2-fluorobenzylbromide
    • AKOS013398511
    • 79474-30-9
    • SCHEMBL3390504
    • 1-(bromomethyl)-2-fluoro-4,5-dimethoxybenzene
    • Inchi: 1S/C9H10BrFO2/c1-12-8-3-6(5-10)7(11)4-9(8)13-2/h3-4H,5H2,1-2H3
    • InChI Key: JCKXVJHTIBUSEM-UHFFFAOYSA-N
    • SMILES: BrCC1C(=CC(=C(C=1)OC)OC)F

Computed Properties

  • Exact Mass: 247.98482g/mol
  • Monoisotopic Mass: 247.98482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 18.5Ų

Benzene, 1-(bromomethyl)-2-fluoro-4,5-dimethoxy- Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD